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Compound of Interest

Compound Name:
5-(2-Bromoethyl)-2,3-

dihydrobenzofuran

Cat. No.: B022562 Get Quote

For laboratory professionals engaged in research and development, the safe handling and

disposal of chemical reagents are paramount. This guide provides detailed, procedural

instructions for the proper disposal of 5-(2-Bromoethyl)-2,3-dihydrobenzofuran (CAS No.

127264-14-6), a halogenated organic compound. Adherence to these protocols is critical for

ensuring personnel safety and regulatory compliance.

Immediate Safety and Handling Precautions
5-(2-Bromoethyl)-2,3-dihydrobenzofuran is classified with the following hazard statements:

H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause

respiratory irritation)[1]. Therefore, appropriate personal protective equipment (PPE), including

chemical-resistant gloves, safety goggles, and a lab coat, must be worn at all times. All

handling of this compound should be conducted in a well-ventilated area, preferably within a

certified chemical fume hood.

Quantitative Data for Disposal and Safety
The following table summarizes key data pertinent to the safe handling and disposal of 5-(2-
Bromoethyl)-2,3-dihydrobenzofuran.
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Parameter Value/Instruction Source

GHS Hazard Statements H315, H319, H335 [1]

GHS Precautionary Statement

(Disposal)
P501 [1]

Waste Classification Halogenated Organic Waste [2]

Incompatible Waste Streams

Non-halogenated organic

solvents, acids, bases,

oxidizing agents, reducing

agents, heavy metals

[2][3][4]

Recommended Waste

Container

Chemically compatible, sealed

container (e.g., polyethylene

carboy) with a screw cap.

[3]

Maximum Satellite

Accumulation Time

Consult institutional guidelines

(typically 6-12 months for

partially filled containers).

[1]

Step-by-Step Disposal Protocol
The primary method for the disposal of halogenated organic compounds like 5-(2-
Bromoethyl)-2,3-dihydrobenzofuran is through controlled incineration by a licensed

hazardous waste disposal facility[2]. Direct disposal into sanitary sewer systems is strictly

prohibited[5].

1. Waste Segregation:

Designate a specific waste container for "Halogenated Organic Waste."[2][6]

Crucially, do not mix 5-(2-Bromoethyl)-2,3-dihydrobenzofuran waste with non-halogenated

organic solvents, aqueous waste, or other incompatible chemical waste streams[2][3].

2. Container Selection and Labeling:

Use a clean, dry, and chemically compatible container with a secure, tight-fitting lid.
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Clearly label the container with the words "Hazardous Waste" and the full chemical name: "5-
(2-Bromoethyl)-2,3-dihydrobenzofuran."[3]

If other halogenated solvents are added to the same container, list all constituents and their

approximate percentages on the label[4].

3. Waste Accumulation and Storage:

Collect all materials contaminated with 5-(2-Bromoethyl)-2,3-dihydrobenzofuran, including

residual amounts of the solid, contaminated consumables (e.g., pipette tips, weighing paper),

and solutions, in the designated halogenated waste container.

Keep the waste container sealed at all times, except when adding waste[6].

Store the container in a designated satellite accumulation area within the laboratory,

ensuring it is in a well-ventilated location and has secondary containment to prevent spills.

4. Arranging for Disposal:

Once the container is full or reaches the institutional time limit for storage, contact your

institution's Environmental Health and Safety (EHS) department to arrange for pickup and

disposal[5].

Follow all institutional procedures for waste manifest documentation and scheduling.

5. Decontamination of Empty Containers:

Empty containers that previously held 5-(2-Bromoethyl)-2,3-dihydrobenzofuran must be

decontaminated before being disposed of as non-hazardous waste.

Triple Rinse Procedure:

Rinse the container three times with a suitable solvent (e.g., acetone or methanol) that can

dissolve the compound.

Collect the rinsate (the solvent used for rinsing) and add it to the designated "Halogenated

Organic Waste" container[5][7].
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Once decontaminated, deface the original label on the container and dispose of it

according to your institution's guidelines for non-hazardous laboratory glassware or

plasticware[5].

6. Spill Management:

In the event of a small spill, ensure the area is well-ventilated and wear appropriate PPE.

Absorb the spill with an inert material (e.g., vermiculite or sand).

Collect the contaminated absorbent material into a sealed container, label it as "Hazardous

Waste" with the chemical name, and dispose of it along with other halogenated waste[3][8].

For large spills, evacuate the area and contact your institution's emergency response team

immediately[8].

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 5-(2-
Bromoethyl)-2,3-dihydrobenzofuran and associated waste in a laboratory setting.
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Caption: Disposal workflow for 5-(2-Bromoethyl)-2,3-dihydrobenzofuran.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://ehs.cornell.edu/book/export/html/1312
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_4_Bromo_A23187_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Halogenated-Solvents_SOP_Template.docx
https://www.benchchem.com/product/b022562#5-2-bromoethyl-2-3-dihydrobenzofuran-proper-disposal-procedures
https://www.benchchem.com/product/b022562#5-2-bromoethyl-2-3-dihydrobenzofuran-proper-disposal-procedures
https://www.benchchem.com/product/b022562#5-2-bromoethyl-2-3-dihydrobenzofuran-proper-disposal-procedures
https://www.benchchem.com/product/b022562#5-2-bromoethyl-2-3-dihydrobenzofuran-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b022562?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b022562?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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